Cas no 51135-36-5 (Benzeneacetic acid, 2-(acetylamino)-3-benzoyl-, ethyl ester)

• Product Name: Benzeneacetic acid, 2-(acetylamino)-3-benzoyl-, ethyl ester
• CAS No: 51135-36-5
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 363150
• PubChem ID: 54304647
• Update Time: 2025-04-19

Benzeneacetic acid, 2-(acetylamino)-3-benzoyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-(acetylamino)-3-benzoyl-, ethyl ester
• ethyl 2-(2-acetamido-3-benzoylphenyl)acetate
• Ethyl (2-acetamido-3-benzoylphenyl)acetate
• SGQRIUSTBMAYKH-UHFFFAOYSA-N
• SCHEMBL11460299
• DTXSID00710455
• Ethyl 2-acetamido-3-benzoylphenylacetate
• 51135-36-5

• Inchi： 1S/C19H19NO4/c1-3-24-17(22)12-15-10-7-11-16(18(15)20-13(2)21)19(23)14-8-5-4-6-9-14/h4-11H,3,12H2,1-2H3,(H,20,21)
• InChI Key： SGQRIUSTBMAYKH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC=C(C(C2C=CC=CC=2)=O)C=1NC(C)=O)=O

Computed Properties

• Exact Mass: 325.13147
• Monoisotopic Mass: 325.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 72.47